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Compound of Interest

Compound Name:
N-[(1-oxidopyridin-1-ium-2-

yl)methyl]acetamide

CAS No.: 53175-17-0

Cat. No.: B3270640

Get Quote

Introduction & Mechanistic Rationale
2-Acetamidomethylpyridine N-oxide (AmPyNO) is a bidentate ligand designed to address

common limitations in copper-catalyzed cross-coupling: catalyst aggregation and poor

solubility. Unlike simple pyridine N-oxides, AmPyNO incorporates an acetamido side arm that

serves two critical functions:

Hemilabile Chelation: The amide oxygen can weakly coordinate to the metal center, creating

a flexible 7-membered chelate ring that stabilizes the metal during the oxidative addition step

but easily dissociates to allow substrate binding.

Secondary Sphere Interaction: The amide proton (-NH) can act as a hydrogen bond donor to

anionic leaving groups (e.g., halides) or nucleophiles, lowering the activation energy for bond

cleavage/formation.

Key Applications:

Cu-Catalyzed N-Arylation: Coupling of imidazoles, pyrazoles, and amides with aryl halides.
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C-H Functionalization: Direct arylation of azoles using the N-oxide as a directing group.

Lewis Base Catalysis: As a nucleophilic catalyst for allylation or aldol-type reactions (silicon

activation).

Chemical Structure & Properties
Property Detail

IUPAC Name N-((1-oxidopyridin-2-yl)methyl)acetamide

Formula C₈H₁₀N₂O₂

MW 166.18 g/mol

Coordination Mode
-O (monodentate) or

-O,O (bidentate)

Solubility
High: Water, MeOH, DMSO, DMF. Moderate:

CH₂Cl₂, MeCN.

Stability
Hygroscopic solid; stable to air/moisture. Store

at 4°C.

Synthesis of the Ligand (AmPyNO)
Note: Commercial availability is limited. In-house synthesis is recommended for high purity.

Reaction Overview: 2-(Aminomethyl)pyridine

2-(Acetamidomethyl)pyridine

AmPyNO

Step-by-Step Protocol:
Acetylation:

Dissolve 2-(aminomethyl)pyridine (10 mmol, 1.08 g) in DCM (20 mL) at 0°C.
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Add Triethylamine (12 mmol, 1.67 mL) followed by dropwise addition of Acetic Anhydride

(11 mmol, 1.04 mL).

Stir at RT for 2 hours. Wash with saturated NaHCO₃, dry over Na₂SO₄, and concentrate.

Yield: >90% (Intermediate A).

Oxidation (N-Oxide Formation):

Dissolve Intermediate A (10 mmol) in DCM (30 mL) at 0°C.

Slowly add m-CPBA (meta-chloroperbenzoic acid, 77%, 12 mmol, 2.68 g).

Stir at RT for 12 hours. The solution may turn slightly yellow.

Purification (Critical): Quench with 10% Na₂SO₃ (to remove excess peroxide) and wash

with saturated NaHCO₃ (3x) to remove m-chlorobenzoic acid.

Extract the aqueous layer with CHCl₃/iPrOH (3:1) if the product is water-soluble.

Dry organic phase (Na₂SO₄) and concentrate. Recrystallize from Acetone/Ether.

Validation: ¹H NMR (CDCl₃) should show a downfield shift of the pyridine protons

(specifically H-6) compared to the starting material.

Catalytic Protocol: Cu-Catalyzed N-Arylation of
Imidazole
This protocol demonstrates the superior efficiency of AmPyNO in promoting the coupling of

imidazole with aryl iodides in aqueous media, a "green chemistry" benchmark.

Reaction: Imidazole + Aryl Iodide

N-Aryl Imidazole

Materials:
Catalyst Source: CuSO₄·5H₂O (5 mol%)

Ligand: AmPyNO (10 mol%)
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Base: KOH (2.0 equiv)

Solvent: Deionized Water (degassed)

Workflow:
Catalyst Pre-complexation (Self-Validating Step):

In a 10 mL reaction vial, dissolve CuSO₄·5H₂O (12.5 mg, 0.05 mmol) and AmPyNO (16.6

mg, 0.10 mmol) in 1.0 mL of water.

Observation: The solution should turn from pale blue to a deep blue/green, indicating the

formation of the [Cu(AmPyNO)₂]²⁺ complex. If precipitate forms, sonicate until clear.

Substrate Addition:

Add Imidazole (1.0 mmol, 68 mg), Iodobenzene (1.0 mmol, 112 µL), and KOH (2.0 mmol,

112 mg).

Add remaining water (2.0 mL). Cap the vial with a septum.

Reaction:

Heat the mixture to 100°C for 12–24 hours with vigorous stirring.

Monitoring: Check by TLC (Ethyl Acetate/Hexane). The N-oxide ligand is polar and will

remain at the baseline; the product will move up.

Workup:

Cool to RT. Extract with Ethyl Acetate (3 x 5 mL).

Wash combined organics with brine, dry over MgSO₄, and concentrate.

Purify via flash chromatography.

Data Analysis & Troubleshooting:
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Observation Diagnosis Solution

Low Conversion
Ligand decomposition or

catalyst poisoning.

Ensure mCPBA is fully

removed during ligand

synthesis (acid residue kills the

base).

Blue precipitate Formation of Cu(OH)₂.

Increase Ligand:Cu ratio to

2.5:1 to ensure full

complexation before adding

base.

Product is colored Copper leaching.

Wash the organic phase with

aqueous EDTA or NH₄OH

solution.

Mechanistic Visualization
The following diagram illustrates the catalytic cycle for the Cu/AmPyNO system. Note the

Bifunctional Activation where the amide arm stabilizes the intermediate.
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Ligand Role (AmPyNO)

Pre-Catalyst
[Cu(II)-L2]

Active Species
[L-Cu(I)-X]

Reduction (in situ)

Oxidative Addition
[L-Cu(III)-Ar-I]

+ Ar-I

Ligand Exchange
[L-Cu(III)-Ar-Nu]

+ Nucleophile (Nu-H)
- HX

Amide-O binds Cu
stabilizing Cu(III)

Amide-NH H-bonds
to Halide (I-)

Reductive Elimination
Product Release

C-N Bond Formation

Regeneration

Click to download full resolution via product page

Caption: Proposed catalytic cycle for Cu-catalyzed arylation using AmPyNO. The ligand

facilitates the high-energy oxidative addition step via O,O-chelation and secondary sphere H-

bonding.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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